Cas no 59952-97-5 (Carlinoside)

Carlinoside structure
Carlinoside structure
Product Name:Carlinoside
CAS No:59952-97-5
MF:C26H28O15
MW:580.491529464722
CID:368772
Update Time:2025-04-19

Carlinoside Chemical and Physical Properties

Names and Identifiers

    • Carlinoside
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
    • luteolin 6-C-glucoside-8-C-arabinoside
    • Lucenin 5
    • Luteolin 6-C-beta-D-glucopyranoside-8-C-alpha-L-arabinopyranoside
    • 8-Arabinosyl-6-glucosylluteolin
    • 8-Arabinopyranosyl-6-glucopyranosylluteolin
    • 8-b-L-Arabinopyranosyl-6-b-D-glucopyranosyl-3',4',5,7-tetrahydroxyflavone
    • 8-b-L-Arabinopyranosyl-2-(3,4-dihydroxyphenyl)-6-b-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-(3,4,5-trihy
    • Inchi: 1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)15-19(34)14-10(30)4-12(7-1-2-8(28)9(29)3-7)40-24(14)16(20(15)35)25-22(37)17(32)11(31)6-39-25/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s1
    • InChI Key: XBGYTZHKGMCEGE-VYUBKLCTSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC2=C(C=1O)[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)=O)O)O)O)O

Computed Properties

  • Exact Mass: 596.13800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 4
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 162
  • XLogP3: -2.5
  • Topological Polar Surface Area: 267

Experimental Properties

  • Color/Form: Powder
  • Density: 1.825±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 280.43000
  • LogP: -2.38490

Carlinoside Pricemore >>

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